Bismuth-206

• CAS No.: 15776-19-9
• Molecular Formula: Bi
• Molecular Weight: 205.9785 g/mol
• IUPAC Name: bismuth-206
• InChI: InChI=1S/Bi/i1-3
• InChI Key: JCXGWMGPZLAOME-OIOBTWANSA-N
• SMILES: [Bi]
• Isomeric SMILES: [206Bi]
• Synonyms: 206Bi radioisotope; Bi-206 radioisotope; Bismuth-206

Description

Bismuth-206 (206Bi) is a non-native radioactive isotope with a half-life of 6.243 days . Its primary decay mode is electron capture (EC) and beta-plus (β+) emission, resulting in the stable daughter isotope Lead-206 (206Pb) . This decay pathway makes 206Bi a subject of interest in fundamental nuclear physics research and for tracing applications in experimental settings. As a radiogenic isotope, its primary research value lies in its specific decay properties. Researchers utilize such isotopes in various fields, including the study of decay processes and the development of radiopharmaceuticals for targeted alpha therapy . All our isotopes are produced and handled under strict quality control measures. They are supplied with a certificate of analysis detailing radionuclidic purity and specific activity. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures, nor for human, veterinary, or household use.

Production Methodologies and Optimization of Bismuth 206

Nuclear Reaction Pathways for 206Bi Synthesis

The synthesis of Bismuth-206 (²⁰⁶Bi) is primarily achieved through nuclear reactions, with cyclotron-based methods being the most prevalent.

Cyclotron-based Production Routes

Cyclotrons are particle accelerators that play a pivotal role in the production of many medical radioisotopes, including ²⁰⁶Bi. Several nuclear reactions are utilized for this purpose:

²⁰⁶Pb(p,n)²⁰⁶Bi: This reaction involves bombarding a Lead-206 (²⁰⁶Pb) target with protons (p). The proton is captured by the ²⁰⁶Pb nucleus, and a neutron (n) is emitted, resulting in the formation of ²⁰⁶Bi. This reaction is considered a primary and efficient method for producing ²⁰⁶Bi. bnl.govosti.gov Studies have shown that irradiating isotopically enriched ²⁰⁶PbO targets with protons from a cyclotron is an effective production method. snmjournals.org The threshold energy for this reaction is approximately 4.6 MeV. cern.ch

²⁰⁷Pb(p,2n)²⁰⁶Bi: In this pathway, a Lead-207 (²⁰⁷Pb) target is irradiated with protons, leading to the emission of two neutrons and the creation of ²⁰⁶Bi. This reaction requires higher proton energies compared to the (p,n) reaction on ²⁰⁶Pb, with a threshold energy of about 11.3 MeV. cern.charxiv.org An enriched ²⁰⁷Pb target design has been developed for the large-scale production of ²⁰⁶Bi. capes.gov.br

²⁰⁹Bi(n,4n)²⁰⁶Bi: This reaction involves bombarding a Bismuth-209 (²⁰⁹Bi) target with high-energy neutrons, which results in the ejection of four neutrons to produce ²⁰⁶Bi. aesj.netepj-conferences.orgresearchgate.netaps.org The threshold for this reaction is 22.5 MeV. aps.org This method is often studied in the context of spallation neutron sources and high-energy accelerator shielding. aesj.netcern.chresearchgate.net

Alternative Production Mechanisms

While cyclotron-based routes are common, other methods have been explored:

Alpha-induced reactions on Thallium: The bombardment of thallium isotopes with alpha particles can also lead to the production of bismuth isotopes. researchgate.net For instance, alpha particle irradiation of a Bismuth-209 target produces Astatine-211, which then decays to Bismuth-207 and Bismuth-206. core.ac.ukresearchgate.net

Target Design and Irradiation Parameters for Enhanced Yield

Optimizing the production of ²⁰⁶Bi requires careful consideration of the target material and irradiation conditions to maximize the yield and purity of the final product.

Target Material Selection, Enrichment, and Purity Considerations

The choice of target material is critical for an efficient production process:

Target Materials: Commonly used target materials include lead (Pb) and bismuth (Bi). optica.orgnih.gov For proton bombardment, lead targets are typical, while bismuth targets are used for neutron-induced reactions. aesj.netoptica.org The physical state of the target can also be a factor, with both solid and molten lead-bismuth targets being investigated. cern.chepj-conferences.org

Enrichment: To enhance the yield of the desired isotope and minimize the production of impurities, enriched target materials are often used. For the ²⁰⁶Pb(p,n)²⁰⁶Bi reaction, targets enriched in ²⁰⁶Pb, such as ²⁰⁶PbO, are employed. snmjournals.org Similarly, for the ²⁰⁷Pb(p,2n)²⁰⁶Bi reaction, enriched ²⁰⁷Pb is the preferred target material. capes.gov.br

Purity: The purity of the target material is crucial to prevent the formation of unwanted radioisotopes. Contaminants in the target can lead to the production of other bismuth isotopes (e.g., ²⁰⁵Bi, ²⁰⁷Bi) or other radioactive elements, complicating the purification process. optica.org

Beam Energy and Current Optimization for Specific Reaction Cross-Sections

The energy and current of the particle beam are key parameters that need to be fine-tuned:

Beam Energy: The energy of the incident particles (protons or neutrons) must be optimized to match the peak of the reaction cross-section for the desired production pathway. optica.orgnih.gov For example, to maximize the ²⁰⁶Bi yield from proton bombardment of lead, a specific proton energy is chosen. optica.org Different reactions have different optimal energy ranges. For instance, the production of ²⁰⁵Bi is favored at a higher proton energy than that for ²⁰⁶Bi. optica.org

Beam Current: A higher beam current generally leads to a higher production rate. However, the current must be carefully controlled to avoid overheating and melting the target, especially for low-melting-point materials like bismuth. optica.orgtamu.edu Cooling systems are often essential to manage the heat generated by the beam. tamu.edutext2fa.ir

Irradiation Duration and Yield Maximization Strategies

The length of the irradiation and other strategies are employed to maximize the final yield of ²⁰⁶Bi:

Irradiation Duration: The duration of the irradiation is a critical factor in determining the final activity of the produced ²⁰⁶Bi. Longer irradiation times can increase the yield, but this must be balanced against the half-life of the isotope and the production of longer-lived impurities. optica.org Typical bombardment times can be on the order of hours. optica.org

Yield Maximization: To maximize the yield, a combination of optimized parameters is necessary. This includes using enriched targets, selecting the optimal beam energy and current, and determining the most effective irradiation time. capes.gov.brresearchgate.net For example, a production rate of approximately 185 mCi/hr of ²⁰⁶Bi with less than 2% ²⁰⁵Bi contamination has been achieved using an enriched ²⁰⁷Pb cyclotron target. capes.gov.br

Table of Reaction Parameters for ²⁰⁶Bi Production

Reaction	Target Material	Projectile	Optimal Energy Range (MeV)
²⁰⁶Pb(p,n)²⁰⁶Bi	Enriched ²⁰⁶Pb/²⁰⁶PbO	Protons	~15
²⁰⁷Pb(p,2n)²⁰⁶Bi	Enriched ²⁰⁷Pb	Protons	>11.3
²⁰⁹Bi(n,4n)²⁰⁶Bi	Natural Bismuth	Neutrons	>22.5

Table of Compound Names

Compound Name
Bismuth-206
Bismuth-209
Lead-206
Lead-207
Thallium
Bismuth
Lead
Astatine-211
Bismuth-207
Bismuth-205

Nuclear Cross-Section Measurements and Theoretical Predictions

The efficient production of Bismuth-206 (²⁰⁶Bi) is fundamentally reliant on a thorough understanding of the nuclear reactions involved. This understanding is built upon both experimental measurements of reaction probabilities, known as cross-sections, and the development of theoretical models that can predict these cross-sections.

Experimental Determination of Nuclear Reaction Cross-Sections

The experimental measurement of nuclear reaction cross-sections is crucial for validating theoretical models and optimizing production parameters. The activation method, often combined with the stacked foil irradiation technique, is a primary method for determining these cross-sections. cdnsciencepub.comresearchgate.net This involves irradiating a target material, such as lead or bismuth, with a particle beam (e.g., protons or alpha particles) and then measuring the radioactivity of the resulting products using techniques like gamma-ray spectrometry. researchgate.net

Several key nuclear reactions for the production of ²⁰⁶Bi have been studied experimentally:

Proton-induced reactions on Lead (Pb) isotopes: The bombardment of lead isotopes with protons is a common route for producing ²⁰⁶Bi. cdnsciencepub.comnih.gov Cross-sections for (p,xn) reactions (where 'x' represents the number of ejected neutrons) on natural lead (ⁿᵃᵗPb), as well as enriched isotopes like ²⁰⁶Pb and ²⁰⁷Pb, have been measured across various proton energy ranges. cdnsciencepub.comnih.gov For instance, measurements for (p,xn) reactions on ²⁰⁶Pb, ²⁰⁷Pb, and ²⁰⁸Pb have been conducted for proton energies ranging from 12 to 85 MeV. cdnsciencepub.com Thick target excitation functions for Pb(p,xn) reactions have also been measured in the 10-38 MeV energy range to optimize radiobismuth production. nih.gov Experiments at higher energies, from 0.4 GeV to 3.0 GeV, have also been performed to determine nuclide production cross-sections for lead and bismuth targets, which is important for applications like Accelerator-Driven Systems (ADS). epj-conferences.org Each (p,xn) reaction cross-section typically rises from its energy threshold to a peak value, often in the order of one barn, before decreasing. cdnsciencepub.com

Alpha-induced reactions on Bismuth-209 (²⁰⁹Bi): Another production pathway involves the alpha-particle irradiation of a stable bismuth target (²⁰⁹Bi). The analysis of an irradiated ²⁰⁹Bi target using gamma spectrometry showed the production of Astatine-211 (²¹¹At), which subsequently decays to ²⁰⁷Bi, and Astatine-210 (²¹⁰At), which decays to ²⁰⁶Bi. core.ac.uk Secondary (α,xn) reactions during the bombardment of bismuth with high-energy protons (150 MeV) have also been studied to measure the cross-sections for producing various astatine isotopes, which then decay into bismuth isotopes. osti.gov

The table below presents a selection of experimentally measured cross-section data for reactions producing isotopes relevant to ²⁰⁶Bi production.

Target Isotope	Projectile	Reaction	Projectile Energy	Measured Cross-Section (mb)
²⁰⁹Bi	p	(p,4n)	~40 MeV	~800
²⁰⁸Pb	p	(p,3n)	~30 MeV	~1000
²⁰⁷Pb	p	(p,2n)	~22 MeV	~1200
²⁰⁶Pb	p	(p,n)	~15 MeV	~600

Note: The cross-section values are approximate and derived from graphical representations in the cited literature; they are intended for illustrative purposes.

Theoretical Nuclear Models for Cross-Section Calculations

Theoretical models are essential for predicting reaction cross-sections where experimental data is scarce or unavailable, and for providing a deeper understanding of the underlying nuclear physics. These models often describe nuclear reactions as a multi-step process, typically involving a direct or pre-equilibrium stage followed by a statistical equilibrium stage. aesj.netcdnsciencepub.com

Several nuclear model codes are used to calculate cross-sections for ²⁰⁶Bi production:

Optical-Statistical Approach (STAPRE, GNASH): This approach consistently accounts for direct, pre-equilibrium, and statistical equilibrium processes. aesj.net Codes like STAPRE and GNASH are employed to perform these calculations. The GNASH code, in particular, is useful for creating evaluated nuclear data files. aesj.net These models have been used to perform new evaluations of neutron-induced reaction cross-sections for lead and bismuth. aesj.net

TALYS, EMPIRE, and ALICE-IPPE: These are modern nuclear reaction codes that are frequently used to compare with new experimental data. For example, excitation functions for proton-induced reactions on lead have been compared with predictions from EMPIRE 3.1, ALICE-IPPE (MENDL2p), and TALYS (TENDL-2012). researchgate.net Similarly, photoactivation experiments on natural bismuth have compared their results with TALYS estimates, testing various combinations of photon strength functions and level density models. epj.org The comparison of theoretical predictions with experimental data for the formation of ²⁰⁶Bi showed good agreement with combinations of models that are phenomenological in their formulation. epj.org

The table below summarizes the key theoretical models used for cross-section calculations.

Model/Code	Approach	Key Features
Cascade-Evaporation Model	Two-step process: prompt cascade followed by evaporation.	Describes (p,xn) reactions by modeling initial nucleon-nucleon collisions and subsequent particle evaporation from the excited nucleus. cdnsciencepub.com
Optical-Statistical Model (STAPRE, GNASH)	Combines optical model for direct reactions with statistical models for compound nucleus decay.	Provides a consistent description of direct, pre-equilibrium, and equilibrium reaction mechanisms. aesj.net
TALYS	Comprehensive nuclear reaction code.	Can calculate cross-sections for a wide range of reactions and energies; allows for testing different nuclear models (e.g., level density, strength function). researchgate.netepj.org
EMPIRE	Modular system of nuclear reaction codes.	Designed for calculations over a broad range of energies and incident particles, incorporating various nuclear models. researchgate.net
ALICE-IPPE	Preequilibrium and evaporation model code.	A version of the ALICE code modified at the Institute of Physics and Power Engineering (IPPE). researchgate.net

Nuclear Decay Characteristics and Spectroscopy of Bismuth 206

Detailed Nuclear Decay Scheme Analysis of ²⁰⁶Bi (Electron Capture and Positron Emission)

The decay of ²⁰⁶Bi to ²⁰⁶Pb has a half-life of 6.243 days and a decay energy of 3.758 MeV. kaeri.re.kr The primary mode of decay is electron capture, where an inner atomic electron is captured by the nucleus, converting a proton into a neutron. kaeri.re.krhawaii.edulibretexts.org This process is often accompanied by the emission of characteristic X-rays as the atomic shell vacancy is filled. hawaii.edulibretexts.org A less frequent decay mode is positron emission, where a proton is converted into a neutron with the emission of a positron. wikipedia.orglibretexts.org

The decay of ²⁰⁶Bi populates various excited states in ²⁰⁶Pb. capes.gov.br The subsequent de-excitation of these levels to the ground state results in a complex spectrum of gamma-ray emissions. capes.gov.brosti.gov Studies have identified numerous excited levels in ²⁰⁶Pb populated by ²⁰⁶Bi decay, confirming and expanding upon previously known level schemes. capes.gov.br For instance, research has confirmed levels proposed by earlier studies and has also led to the identification of new energy levels in ²⁰⁶Pb. capes.gov.br

Comprehensive Gamma-Ray Emission Energies and Intensities

The gamma-ray spectrum accompanying the decay of ²⁰⁶Bi is complex, with numerous transitions of varying energies and intensities. High-resolution gamma-ray spectroscopy has been instrumental in precisely measuring these emissions. Recent studies have provided updated and more precise determinations of the energies and intensities of gamma rays from ²⁰⁶Bi decay. arxiv.org

Below is an interactive table summarizing a selection of prominent gamma-ray emissions from the decay of ²⁰⁶Bi, with their measured energies and relative intensities.

Data from a recent study providing new determinations of gamma-ray energies and intensities from the decay of ²⁰⁶Bi. arxiv.org The values in parentheses represent the uncertainty in the last digits.

Electron Capture Decay Branching Ratios to ²⁰⁶Pb

The decay of ²⁰⁶Bi proceeds to various excited states of ²⁰⁶Pb, each with a specific probability or branching ratio. Determining these branching ratios is crucial for a complete understanding of the decay scheme. osti.gov These ratios, along with the log-ft values, provide information about the nature of the nuclear transitions. osti.gov The majority of the decay proceeds to excited states, with subsequent gamma emission leading to the stable ²⁰⁶Pb ground state.

Internal Conversion Electron Spectroscopy of Bismuth-206

In addition to gamma-ray emission, the de-excitation of the ²⁰⁶Pb nucleus can occur through internal conversion. In this process, the excitation energy is transferred directly to an orbital electron, which is then ejected from the atom. The study of these internal conversion electrons provides valuable information on the multipolarity of the nuclear transitions. capes.gov.br

Spectroscopic studies using instruments like iron-free β-spectrometers have enabled the detection of numerous conversion electrons from the decay of ²⁰⁶Bi. capes.gov.br Analysis of the L-subshell ratios and K-conversion coefficients has allowed for the unambiguous determination of the multipolarities of many transitions in ²⁰⁶Pb. capes.gov.br This technique is particularly important for transitions with low energy or high multipolarity, where internal conversion can be a dominant de-excitation mode.

High-Resolution Gamma-Ray Spectroscopy Techniques for ²⁰⁶Bi Characterization

The detailed characterization of the gamma rays emitted following the decay of ²⁰⁶Bi relies on high-resolution gamma-ray spectroscopy. ortec-online.comindico.global This technique allows for the precise measurement of gamma-ray energies and intensities, which is essential for constructing and verifying the nuclear decay scheme. ortec-online.com

Detector Systems and Calibration Procedures (e.g., HPGe detectors)

High-Purity Germanium (HPGe) detectors are the standard for high-resolution gamma-ray spectroscopy. ortec-online.commirion.com They offer significantly better energy resolution compared to scintillation detectors like Sodium Iodide (NaI), allowing for the separation of closely spaced gamma-ray peaks. ortec-online.commirion.com An HPGe detector system includes the detector crystal, a preamplifier, cryostat with liquid nitrogen dewar, and a high-voltage bias supply. ortec-online.com

Accurate energy and efficiency calibration of the HPGe detector is critical for obtaining reliable data. This is typically performed using standard radioactive sources with well-known gamma-ray energies and emission probabilities, such as Cobalt-57 (⁵⁷Co) and Cesium-137 (¹³⁷Cs). ortec-online.com The calibration process involves acquiring spectra from these sources and creating calibration curves that relate the channel number in the spectrum to energy and the peak area to the gamma-ray intensity.

Data Acquisition and Spectrum Analysis Methodologies

Modern data acquisition (DAQ) systems consist of sensors, signal conditioning electronics, an analog-to-digital converter (ADC), and a computer with specialized software. dewesoft.com For gamma-ray spectroscopy, the signal from the HPGe detector is processed through a spectroscopy amplifier and then digitized by a multi-channel analyzer (MCA). ortec-online.com The MCA sorts the incoming pulses by their height, building up an energy spectrum. ortec-online.com

The analysis of the resulting gamma-ray spectrum involves several steps. hrwallingford.com Specialized software is used to identify the photopeaks, which correspond to the full energy of the incident gamma rays. dewesoft.comhrwallingford.com The software performs a peak fitting routine, typically using a Gaussian function with additional components to account for background and other spectral features, to determine the precise centroid (energy) and area (intensity) of each peak. hrwallingford.com The raw data from the analysis, including peak positions and counts, are then converted into energies and emission intensities using the previously determined calibration parameters. hrwallingford.com

Nuclear Level Structure and Transition Probabilities of 206Bi and its Daughters

The nucleus of Bismuth-206 (²⁰⁶Bi) is characterized by having one proton particle and three neutron holes relative to the doubly magic ²⁰⁸Pb core. infn.it This structure gives rise to a complex array of nuclear energy levels and transitions, which have been the subject of extensive theoretical and experimental investigation. The study of its decay and the resulting daughter nucleus, Lead-206 (²⁰⁶Pb), provides crucial insights into nuclear structure theories.

Theoretical Nuclear Structure Models Applied to 206Bi Isotopes (e.g., Shell Model Calculations)

The nuclear shell model is a powerful theoretical framework for describing the structure of nuclei, particularly those near closed shells like ²⁰⁸Pb. sympnp.orgarxiv.org For ²⁰⁶Bi, shell-model calculations are essential for interpreting its complex level scheme. These calculations consider the interactions between the valence proton and the three neutron holes outside the stable ²⁰⁸Pb core. infn.itaps.orgosti.gov

Researchers have employed various effective interactions within the shell model framework, such as KHH7B and KHM3Y, to predict the energy levels, spins, parities, and electromagnetic properties of ²⁰⁶Bi. arxiv.orgarxiv.org These calculations involve defining a model space that includes the relevant proton and neutron orbitals. For instance, in some calculations, the valence proton is allowed to occupy several orbitals above the Z=82 shell closure, while the neutron holes are distributed in orbitals below the N=126 shell closure. sympnp.org

The shell model has been particularly successful in explaining the yrast (lowest energy for a given spin) and near-yrast states in ²⁰⁶Bi. aps.org The low-energy structure is primarily determined by the coupling of the 1h9/2, 2f7/2, and 1i13/2 proton particle states with the 3p1/2, 2f5/2, 3p3/2, and 1i13/2 neutron hole states. infn.it For example, the ground state of ²⁰⁶Bi, with a spin-parity of 6+, is understood to arise from a πh9/2νf5/2⁻¹ configuration. infn.it

Shell-model calculations have also been instrumental in predicting the existence and properties of high-spin isomeric states. aps.orgresearchgate.net For instance, calculations have helped to interpret newly identified high-spin microsecond isomers, such as those with Jπ = (31+) and Jπ = (28−) at high excitation energies. aps.orgresearchgate.net The agreement between theoretical predictions and experimental data provides strong validation for the shell model in this region of the nuclear chart. sympnp.org Furthermore, these theoretical models can predict the spins and parities of previously unconfirmed states by comparing calculated energy levels with experimental observations. sympnp.orgarxiv.org

The decay of ²⁰⁶Bi to ²⁰⁶Pb has also been a testing ground for nuclear models. The interpretation of the energy levels in ²⁰⁶Pb is often done in comparison with shell-model calculations. capes.gov.br The structure of ²⁰⁶Pb is influenced by the two neutron holes in the N=126 shell, and theoretical models aim to reproduce the observed level scheme and transition probabilities.

Interactive Data Table: Comparison of Theoretical and Experimental Energy Levels for ²⁰⁶Bi

Experimental Energy (MeV)	Experimental Spin-Parity (Jπ)	Calculated Energy (MeV) - KHH7B	Calculated Energy (MeV) - KHM3Y	Calculated Spin-Parity (Jπ)
0.000	6+	0.000	0.000	6+
0.060	4+	0.055	0.062	4+
0.071	3+	0.075	0.080	3+
0.083	5+	0.088	0.091	5+
0.200	4+	0.210	0.215	4+
0.931	(1)+	1.109	0.936	1+
1.045	10-	1.030	1.050	10-
3.604	17+	3.610	3.620	17+
4.305	18+	4.305	4.315	18+

Note: This table presents a selection of energy levels for comparison. The calculated values are from shell-model studies and may vary depending on the specific interaction and model space used. The experimental data is sourced from various nuclear physics experiments. sympnp.orgjst.go.jp

Experimental Verification of Nuclear Energy Levels and Spin-Parity Assignments

Experimental studies are crucial for validating and refining theoretical models of nuclear structure. A variety of experimental techniques have been employed to investigate the nuclear energy levels, spin-parities, and transition probabilities of ²⁰⁶Bi and its daughter, ²⁰⁶Pb.

One primary method is the study of the decay of parent isotopes that populate the levels of interest. For example, the level structure of ²⁰⁶Bi has been extensively studied through the electron capture decay of Polonium-206 (²⁰⁶Po). osti.govjst.go.jp By precisely measuring the energies and intensities of gamma rays and conversion electrons emitted during the decay, a detailed decay scheme can be constructed. osti.govjst.go.jp These measurements allow for the determination of energy levels and transition probabilities in ²⁰⁶Bi.

High-spin states in ²⁰⁶Bi have been investigated using nuclear reactions, such as deep-inelastic collisions. aps.orginfn.it In these experiments, a beam of heavy ions, like ⁷⁶Ge, is directed at a target of ²⁰⁸Pb. aps.orginfn.it The resulting reactions can populate high-spin states in ²⁰⁶Bi, and the subsequent gamma-ray cascades are detected using large arrays of germanium detectors like Gammasphere. aps.orginfn.it Gamma-ray coincidence spectroscopy is a powerful tool in these studies, as it allows for the identification of cascades of gamma rays de-exciting a particular nuclear state, helping to build a level scheme. aps.org

The spin and parity (Jπ) of nuclear states are fundamental properties that are determined experimentally. Angular distribution measurements of the emitted gamma rays provide information about the multipolarity of the transitions, which in turn helps to constrain the spin and parity of the initial and final states. aps.org The measurement of internal conversion coefficients can also provide information on transition multipolarities. aps.org

For the daughter nucleus, ²⁰⁶Pb, its level structure has been studied through the decay of ²⁰⁶Bi. capes.gov.br Additionally, reactions such as neutron inelastic scattering (n,n'γ) on a ²⁰⁶Pb target have been used to excite its levels and measure the emitted gamma rays. These experiments provide data on the energy levels and transition strengths in ²⁰⁶Pb, which can then be compared with theoretical predictions.

Interactive Data Table: Experimentally Determined Energy Levels and Transitions in ²⁰⁶Bi

Initial Energy Level (keV)	Final Energy Level (keV)	Transition Energy (keV)	Multipolarity	Spin-Parity (Jπ) of Initial State
59.91	0	59.91	E2	4+
70.76	59.91	10.85	M1+E2	3+
82.83	70.76	12.07	M1	5+
200.40	82.83	117.57	M1	4+
1044.8	-	-	-	10-
3147	-	-	-	15+
9233	-	-	-	(28-)
10170	-	-	-	(31+)

Note: This table provides a selection of experimentally confirmed levels and transitions in ²⁰⁶Bi. The data is compiled from various experimental studies, including decay spectroscopy and in-beam gamma-ray spectroscopy. infn.itaps.orgjst.go.jp

Radiochemical Separation and Purification of Bismuth 206

Principles of Bismuth Radiochemistry Relevant to Separation

The successful radiochemical separation of Bismuth-206 hinges on a fundamental understanding of its behavior in chemical systems. As a heavy element in Group 15 of the periodic table, bismuth exhibits distinct chemical properties that are exploited for its purification. The longer half-life of ²⁰⁶Bi (6.2 days) makes it a useful surrogate for studying the radiochemistry of other bismuth isotopes. publish.csiro.au

Oxidation States and Solution Chemistry of Bismuth Radionuclides

Bismuth typically exists in two primary oxidation states: +3 and +5. nih.govresearchgate.net The trivalent state, Bi(III), is the most common and stable oxidation state in aqueous solutions. nih.govresearchgate.netlabxchange.org The Bi(V) state can be formed under strongly oxidizing conditions. nwmo.ca The aqueous chemistry of bismuth is predominantly that of the Bi(III) ion. publish.csiro.aunih.gov The electron configuration of bismuth is [Xe] 4f¹⁴5d¹⁰6s²6p³, and it tends to form the trivalent Bi³⁺ ion. nih.govresearchgate.net The reluctance of the 6s² electron pair to be oxidized is known as the "inert pair effect". nih.govresearchgate.net Although rare, Bi(II) and Bi(IV) oxidation states have also been reported. nih.govresearchgate.net

Hydrolysis and Complexation Behavior in Aqueous Media

In aqueous solutions, the Bi(III) ion is prone to hydrolysis, even at low pH values starting around pH 0. publish.csiro.au At a pKa₁ of approximately 1.5, Bi(III) readily hydrolyzes to form Bi(III) hydroxide (B78521). nih.govpreprints.org In dilute solutions with bismuth concentrations below 1 x 10⁻⁵ M, mononuclear complexes are predominant over a wide pH range. nih.govpreprints.org These complexes form through the stepwise addition of hydroxide ions (OH⁻), resulting in species such as Bi(OH)ₓ⁽³⁻ˣ⁾ (where x can be up to 4) as the pH increases. nih.govpreprints.org To prevent hydrolysis, bismuth solutions are typically kept in acidic conditions. labxchange.org

Bismuth(III) is classified as a borderline metal ion according to the Hard-Soft Acid-Base (HSAB) theory, though some consider it a strong Lewis acid. nih.gov It displays a significant affinity for both nitrogen and oxygen donor atoms. nih.gov In the presence of halide ions, bismuth readily forms stable anionic complexes. For instance, in hydrochloric acid (HCl) solutions, bismuth forms various chlorocomplexes. google.com Similarly, in the presence of iodide ions, it can form complexes like [BiI₄]⁻ and [BiI₅]²⁻. publish.csiro.au The formation of these anionic complexes is a key principle utilized in its separation by anion exchange chromatography.

Chromatographic Separation Techniques for Bismuth Isotopes

Chromatographic methods are central to the purification of Bismuth-206 from target materials and other contaminants. These techniques leverage the chemical properties of bismuth, such as its tendency to form anionic complexes, to achieve high separation factors.

Ion Exchange Chromatography (e.g., Anion Exchange on Dowex, Pb-Spec resin)

Anion exchange chromatography is a widely used and effective method for separating bismuth isotopes. unimi.it In this technique, bismuth in a suitable acidic medium, typically hydrochloric or nitric acid, forms anionic complexes that are retained by an anion exchange resin. google.comosti.gov

One of the most common resins used is Dowex-1, a strongly basic anion exchanger. google.comosti.gov For example, a method for separating uranium, thorium, and bismuth involves adsorbing all three elements onto Dowex-1 x8 resin from a solution of 96% n-propanol and 4% 5N nitric acid. osti.gov Thorium and bismuth can then be selectively eluted. osti.gov The efficiency of bismuth absorption onto organic anion exchange resins increases as the acid concentration decreases, with optimal absorption of the chloride complex occurring between approximately 0.25 M and 1 M HCl. google.com

The separation of Bismuth-206 from lead targets has been achieved using anion exchange chromatography in nitric-hydrobromic acid mixtures. acs.org Studies have also investigated the sorption of bismuth on various ion exchange resins, including Dowex 50x4, MP thiol, Dowex 1x8, and TEVA, from nitric acid media. osti.govrsc.orgrsc.org

While specific details on the use of Pb-Spec resin for Bismuth-206 separation are less explicitly detailed in the provided context, this resin is known for its high selectivity for lead. Given that ²⁰⁶Bi is often produced from lead targets, Pb-Spec resin could potentially be used to remove the bulk lead target material before further purification of the bismuth fraction.

Solvent Extraction Methods for Bismuth Isolation (e.g., MIBK-HCl system, TOA)

Solvent extraction, or liquid-liquid extraction (LLX), provides another powerful route for the isolation of bismuth radionuclides. nih.gov This technique relies on the differential partitioning of a solute between two immiscible liquid phases.

A notable system for the separation of carrier-free ²⁰⁴Bi and ²⁰⁶Bi from thallium oxide targets is the methyl isobutyl ketone (MIBK)-HCl system, which has been shown to achieve a very high separation factor. nih.gov

Trioctylamine (B72094) (TOA) is another effective extractant for bismuth. zendy.ioresearchgate.netijpcsonline.comoup.com TOA, often dissolved in a suitable organic solvent like xylene or carbon tetrachloride, can extract bismuth from acidic solutions. ijpcsonline.comoup.com The extraction mechanism often involves the formation of an ion-pair between the protonated amine and an anionic bismuth complex, such as [BiCl₅]²⁻ or [BiI₄]⁻. zendy.ioresearchgate.net The efficiency of extraction can be influenced by factors like the concentrations of the acid, TOA, and any synergistic agents. ijpcsonline.com For instance, the quantitative extraction of Bi(III) has been reported from a medium of 0.3 M to 0.5 M thiocyanate (B1210189) and at least 2.5 M sulfuric acid using a 1% solution of both N-n-octylaniline and trioctylamine in xylene. ijpcsonline.com

The following table summarizes the conditions for bismuth extraction using TOA:

Aqueous Phase Composition	Organic Phase	Observations
2 M HCl	20% TOA in Carbon Tetrachloride	Metal ions retained and then eluted with 5.5 M HCl. oup.com
0.3 M HCl	Polymer inclusion membrane with 25 wt% TOA	Quantitative extraction of bismuth ions. zendy.io
Thiocyanate and Sulfuric Acid	Synergistic mixture of N-n-octylaniline and TOA in xylene	Quantitative extraction of Bi(III). ijpcsonline.com

Solid-Phase Extraction and Adsorption Approaches (e.g., Zirconium Vanadate, Crown Ethers)

Solid-phase extraction (SPE) and adsorption methods utilize solid materials that have a high affinity for bismuth, allowing for its separation from a liquid phase.

An example of this is the use of zirconium vanadate, an inorganic ion exchanger, for the solid-liquid exchange adsorption of carrier-free ²⁰⁴Bi and ²⁰⁶Bi from a thallium oxide target in an HCl medium. nih.gov The maximum separation in this system was observed at approximately pH 2. nih.gov

Crown ethers are macrocyclic polyethers that can form stable complexes with metal ions, with the selectivity often depending on the relative sizes of the cation and the crown ether's cavity. researchgate.net While much of the research focuses on lead, the principles can be extended to bismuth separation. For instance, 18-crown-6 (B118740) has been used in a liquid-liquid extraction method with nitrobenzene (B124822) and perchloric acid (HClO₄) for the separation of no-carrier-added ²⁰⁴Bi and ²⁰⁶Bi from a thallium target. researchgate.net In this system, the bulk thallium is extracted into the organic phase at higher HClO₄ concentrations, leaving the bismuth radioisotopes in the aqueous phase. researchgate.net

The table below outlines some solid-phase extraction approaches for bismuth:

Sorbent/Extractant	Matrix/Medium	Target Radionuclide(s)	Key Finding
Zirconium Vanadate	HCl medium	Carrier-free ²⁰⁴Bi, ²⁰⁶Bi	Maximum separation at pH ~2. nih.gov
18-crown-6	Nitrobenzene / HClO₄	No-carrier-added ²⁰⁴Bi, ²⁰⁶Bi	Separation from bulk Tl target. researchgate.net

Automated

The transition from manual, benchtop procedures to automated systems for the synthesis and purification of radionuclides like Bismuth-206 is a critical advancement in radiochemistry. Automation enhances radiation safety by minimizing operator exposure, improves the consistency and reproducibility of production, and enables compliance with stringent manufacturing standards. openmedscience.comunm.edu For short-lived isotopes, automated modules can significantly reduce processing time, which is crucial for maximizing yield. researchgate.netmdpi.com

Design and Development of Automated Radiosynthesis Modules

The design of an automated module for a radiometal such as Bismuth-206 is centered around integrating several key processes into a single, remotely-operated system, typically housed within a shielded hot cell. mdpi.com While modules are often developed for widely used clinical isotopes, the principles are readily adaptable for research-grade production of Bi-206.

Core Components and Design Philosophy:

Fluidic Pathways: The system consists of a network of tubing (commonly made of chemically inert materials like PEEK or Teflon), multi-port valves, and syringe pumps or gas pressure to precisely move liquids through the module.

Reaction/Dissolution Vessel: For cyclotron-produced Bi-206, the first step is the dissolution of the solid target (e.g., lead or bismuth metal). An automated module includes a vessel where the target can be heated with acids (e.g., hydrochloric acid) to bring the Bi-206 into solution. comecer.comspringerprofessional.de

Purification System: The dissolved solution contains the desired Bi-206, unreacted target material, and potential metallic impurities. Purification is most commonly achieved using resin-based methods. springerprofessional.de

Ion-Exchange Chromatography: Anion-exchange chromatography is a well-established method for separating bismuth from other metals. For example, in the automated generation of Bi-213 from Actinium-225, the parent/daughter pair in a hydrochloric acid solution is passed through an anion-exchange resin. The bismuth is retained while the actinium passes through. pnnl.govacs.org A similar principle would be applied for Bi-206 purification.

Solid-Phase Extraction (SPE): SPE cartridges offer a rapid and efficient method for purification and are well-suited for automation. researchgate.net

Control System: The entire process is managed by a programmable logic controller (PLC) or computer software (e.g., LabVIEW). The software controls valve switching, pump rates, and heating, allowing the pre-programmed synthesis sequence to run with minimal human intervention.

Disposable Cassettes: Modern radiosynthesizers frequently employ pre-assembled, single-use cassettes that contain all the necessary tubing, vials, and purification columns. mdpi.comcomecer.com This approach minimizes the risk of cross-contamination between production runs of different radionuclides and simplifies setup. comecer.com

Development of a module for Bi-206 would involve adapting existing automated platforms, such as those used for other radiometals like Gallium-68 or Copper-64. mdpi.comcomecer.com The process would involve designing a specific cassette and fluidic path, selecting the appropriate dissolution chemistry and purification resins, and programming the sequence of operations to achieve the desired separation.

Validation of Automated Purification Protocols for Research Purity

Once an automated protocol is developed, it must undergo rigorous validation to ensure it consistently produces Bi-206 of the required purity for research applications. nih.govjove.com Validation demonstrates that the process is reliable and reproducible. frontiersin.org The validation process involves performing multiple consecutive production runs and testing the final product against predefined specifications. researchgate.netfrontiersin.org

Key validation parameters include:

Radiochemical Yield: The amount of radioactive product obtained, corrected for decay, relative to the starting activity. This is a measure of the process's efficiency.

Radiochemical Purity: The percentage of the total radioactivity in the final product that is in the desired chemical form of Bi-206.

Reproducibility: The consistency of the yield and purity across multiple, independent runs. This is often expressed as a low coefficient of variation (CV). researchgate.net

Accuracy and Linearity: For systems that include integrated detectors for in-process or final product measurement, these characteristics must be validated to ensure the activity is measured correctly over the expected range. researchgate.netnih.gov

The table below shows typical validation results and acceptance criteria for an automated radiopharmaceutical production process, which would be analogous to the requirements for research-grade Bismuth-206.

Validation Parameter	Method	Typical Acceptance Criteria	Example Result (from analogous radiometal)
Process Reliability & Reproducibility	3-5 consecutive successful runs	All runs must meet all pre-defined specifications	Process demonstrated high reliability over multiple runs. frontiersin.org
Radiochemical Yield (Decay-Corrected)	Dose calibrator measurement of starting material vs. final product	> 40% (Varies by process)	45 ± 2.4%. researchgate.net
Radiochemical Purity	Radio-HPLC or Radio-TLC	≥ 95%	> 95% in all validation batches. researchgate.net
Precision (Repeatability)	Analysis of results from multiple runs	Coefficient of Variation (CV) < 5%	Maximum CV of 3.03%. nih.gov

Quality Control and Radiometric Purity Assessment for Research Applications

For any radionuclide intended for research, a comprehensive set of quality control (QC) tests is mandatory to ensure identity, purity, and safety. nih.govmdpi.com While Bi-206 for research use may not require adherence to the full Current Good Manufacturing Practices (cGMP) needed for clinical products, the fundamental QC principles for ensuring product quality are similar. nih.gov

The primary assessments for research-grade Bismuth-206 are:

Radionuclidic Purity: This test identifies and quantifies all radioactive species present in the final product. dergipark.org.tr It is crucial for ensuring that observed biological effects are due to Bi-206 and not a contaminating isotope. The primary method for this is high-resolution gamma-ray spectrometry. The spectrometer detects the characteristic gamma emissions of different radionuclides. For Bi-206, one would look for its prominent gamma rays while searching for emissions from potential contaminants (e.g., other bismuth isotopes like Bi-205 or Bi-207, or isotopes from the target material). The identity of Bi-206 can be confirmed by its half-life (6.243 days) and its characteristic gamma emissions.

Radiochemical Purity: This determines the percentage of the Bi-206 that is in the specified chemical form (e.g., Bi³⁺ in a buffered solution). Impurities could consist of Bi-206 that is in a different oxidation state or complexed with an unintended ligand. The standard methods for this analysis are radio-Thin-Layer Chromatography (radio-TLC) or, more definitively, radio-High-Performance Liquid Chromatography (radio-HPLC). researchgate.netnih.gov

Chemical Purity: This refers to the presence of non-radioactive chemical impurities. These can originate from the target material, reagents used during processing, or components of the automated module. For research involving cell or animal models, metallic impurities can have confounding toxicological effects. Techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or HPLC with a UV detector can be used to identify and quantify these impurities. researchgate.net

The following table summarizes the key QC tests for a research-grade Bismuth-206 preparation.

Quality Attribute	Test Method	Purpose	Typical Acceptance Limit (Research Grade)
Radionuclide Identity	Gamma Spectrometry (Energy Spectrum & Half-life)	Confirms the presence of Bi-206.	Principal gamma peaks match Bi-206; half-life consistent with 6.243 days.
Radionuclidic Purity	Gamma Spectrometry	Quantifies radioactive contaminants.	> 99% (contaminants < 1%).
Radiochemical Purity	Radio-HPLC or Radio-TLC	Quantifies the percentage of Bi-206 in the desired chemical form.	≥ 95%. researchgate.net
Chemical Purity (e.g., metallic impurities)	ICP-MS or HPLC-UV	Quantifies non-radioactive chemical contaminants.	Varies based on known toxicity of potential contaminants.
pH	pH meter or strip	Ensures solution is suitable for subsequent labeling or in-vitro/in-vivo studies.	Within a specified range (e.g., 4.0 - 7.5).

Preclinical Research Applications and Tracer Development of Bismuth 206

Development of Bismuth-206 Labeled Probes for Imaging Research

The development of ²⁰⁶Bi-labeled probes is a cornerstone of preclinical targeted alpha therapy research. These probes enable detailed investigation into the in vivo behavior of potential therapeutic agents, providing critical data on targeting efficacy and off-target accumulation. ajronline.org

The stability of the bond between the bismuth radionuclide and the targeting molecule is paramount for the effectiveness and safety of a radiopharmaceutical. This stability is achieved through the use of a chelator, a molecule that encases the metal ion. The design of these chelators is a significant area of research, with a focus on creating highly stable complexes that prevent the release of free bismuth, which can accumulate in non-target tissues like the kidneys. publish.csiro.auresearchgate.net

Several classes of chelators have been investigated for their ability to complex with bismuth, including derivatives of diethylenetriaminepentaacetic acid (DTPA) and macrocyclic ligands like 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA). While DOTA forms stable complexes with bismuth, the labeling process can be slow, which is a disadvantage when working with short-lived isotopes. researchgate.netnih.gov

Acyclic DTPA derivatives have been extensively studied as alternatives. Research has shown that modifying the DTPA backbone, for instance by creating cyclohexyl derivatives (CHX-DTPA), significantly enhances the in vivo stability of the resulting bismuth complex compared to standard DTPA. researchgate.netresearchgate.net Studies comparing different DTPA-derived chelators for labeling monoclonal antibodies with ²⁰⁶Bi have demonstrated that the rigidity of the chelator's backbone plays a crucial role in preventing the release of the radionuclide. researchgate.net For example, immunoconjugates using CHX-A''-DTPA showed considerably lower kidney accumulation of ²⁰⁶Bi compared to those using standard DTPA, indicating superior stability. researchgate.netresearchgate.net

The following table summarizes the kidney uptake of a ²⁰⁶Bi-labeled monoclonal antibody (B72.3) with different DTPA-derived chelators at 6 hours post-injection in mice, illustrating the impact of chelator design on in vivo stability. researchgate.net

Chelator	Kidney Uptake (%ID/g)
DTPA	27.2
1B4M-DTPA	13.2
CHX-A''-DTPA	7.8

This table shows the percentage of the injected dose per gram of tissue found in the kidneys. Lower values indicate greater stability of the complex and less release of free Bismuth-206.

Bioconjugation is the process of chemically linking the chelator-radionuclide complex to a biomolecule that can selectively target specific cells or tissues, such as cancer cells. Monoclonal antibodies (mAbs) are frequently used as targeting vectors due to their high specificity for antigens expressed on the surface of tumor cells. publish.csiro.auresearchgate.net

The strategy involves modifying the mAb with a bifunctional chelator—one end of which binds the bismuth ion, while the other end covalently attaches to the antibody. This process must be carefully controlled to ensure that the antibody retains its ability to bind to its target antigen (immunoreactivity). researchgate.netjyu.fi Studies have successfully conjugated ²⁰⁶Bi to mAbs like bevacizumab (an anti-VEGF antibody) and B72.3 using various DTPA derivatives, demonstrating the feasibility of these strategies in creating targeted probes for preclinical evaluation. researchgate.netresearchgate.net The resulting radioimmunoconjugates are then used in animal models to study their biodistribution and tumor-targeting capabilities. ajronline.orgresearchgate.net

Chelation Chemistry and Ligand Design for Bismuth-206 Complexation (e.g., AAZTA, DOTA, DTPA derivatives)

Preclinical Imaging Modalities Utilizing Bismuth-206 Gamma Emissions

The gamma rays emitted by ²⁰⁶Bi allow for its detection and quantification using standard nuclear medicine imaging techniques, providing a window into the in vivo behavior of bismuth-based radiopharmaceuticals. snmjournals.orgresearchgate.net

Single Photon Emission Computed Tomography (SPECT) is the primary imaging modality used for tracking ²⁰⁶Bi-labeled compounds in preclinical models. snmjournals.orgajronline.org SPECT imaging allows for the non-invasive, longitudinal visualization of the radiotracer's distribution throughout the body of a research animal over time. snmjournals.org Recent studies have utilized SPECT/CT (SPECT combined with computed tomography) to obtain detailed 3D images that show not only the amount of radiotracer accumulation in various organs but also provide anatomical context. snmjournals.org For instance, SPECT/CT imaging of mice injected with ²⁰⁶Bi has demonstrated significant uptake in the kidneys, which could then be monitored over several days to understand the clearance kinetics. snmjournals.org This is particularly important for assessing potential nephrotoxicity, a known concern with bismuth-based therapies. snmjournals.org

A key advantage of using ²⁰⁶Bi in preclinical imaging is the ability to perform quantitative analysis of the acquired images. By drawing regions of interest (ROIs) around specific organs or tumors in the SPECT images, researchers can calculate the concentration of the radiotracer, often expressed as a percentage of the injected dose per gram of tissue (%ID/g). snmjournals.orgresearchgate.net This quantitative data is vital for dosimetry calculations and for comparing the performance of different radiopharmaceutical formulations. ajronline.org For example, quantitative analysis of SPECT images has been used to compare the kidney uptake of ²⁰⁶Bi when complexed with different chelators, providing concrete evidence for the superior stability of certain ligand designs. researchgate.netresearchgate.net Furthermore, high-resolution ex vivo imaging techniques, such as iQID (quantitative imaging with dual isotopes), can be applied to tissue sections to reveal the microdistribution of ²⁰⁶Bi within an organ, confirming, for instance, its selective accumulation in the renal cortex. snmjournals.org

Single Photon Emission Computed Tomography (SPECT) Imaging Studies

Radiopharmaceutical Development and Evaluation in Animal Models (excluding clinical human trials)

The development and evaluation of ²⁰⁶Bi-labeled radiopharmaceuticals in animal models is a multi-step process that integrates the principles of radiochemistry, bioconjugation, and preclinical imaging. publish.csiro.ausnmjournals.orgajronline.org The primary goal is to assess the suitability of a potential therapeutic agent before it can be considered for further development.

Animal models, typically mice bearing human tumor xenografts, are essential for this evaluation. researchgate.netnih.gov Following the administration of the ²⁰⁶Bi-labeled agent, its biodistribution is meticulously studied over time through a combination of SPECT imaging and ex vivo analysis, where organs are harvested and their radioactivity measured directly. snmjournals.orgnih.gov

These studies provide a wealth of information. For example, the evaluation of a ²⁰⁶Bi-labeled anti-VEGF antibody, bevacizumab, in mice showed that the choice of chelator (CHX-A''-DTPA versus cDTPA) had a dramatic impact on kidney accumulation, with the more stable CHX-A''-DTPA conjugate showing significantly lower renal uptake. researchgate.net Another study using a different monoclonal antibody (B72.3) co-injected with ²⁰⁶Bi- and ¹²⁵I-labeled versions confirmed that the kidneys are the critical organ for evaluating the retention of bismuth from the chelate complex. researchgate.net These preclinical evaluations are critical for identifying the most promising chelator-antibody combinations and for understanding the pharmacokinetic properties that will ultimately determine the efficacy and toxicity of the corresponding therapeutic agent. publish.csiro.auajronline.org

Biodistribution and Pharmacokinetics in Preclinical Studies (e.g., in vitro and in vivo models)

Preclinical studies using Bismuth-206 provide essential data on how bismuth-based radiopharmaceuticals behave in biological systems. These investigations, conducted in both cell cultures (in vitro) and animal models (in vivo), map the journey of the radioisotope through the body.

In vitro studies have been conducted in various cell lines, including renal proximal tubule epithelial cells, to understand cellular uptake mechanisms. snmjournals.org For instance, research on these kidney cells showed a progressive internalization of ²⁰⁶Bi over 24 hours, suggesting these cells are a key site for bismuth accumulation. snmjournals.org

In vivo studies in rodent models are critical for understanding the whole-body distribution and clearance (pharmacokinetics) of ²⁰⁶Bi-labeled compounds. A consistent finding across numerous studies is the significant accumulation of bismuth in the kidneys. snmjournals.orgnih.govd-nb.infonih.gov SPECT/CT imaging in mice injected with ²⁰⁶Bi-citrate demonstrated pronounced kidney uptake within the first 24 hours, which then cleared over 144 hours. snmjournals.org The choice of chelator—the molecule that binds the bismuth isotope to the targeting vector—profoundly impacts biodistribution and stability. Studies comparing different chelators have shown that more stable complexes, such as those using CHX-A''-DTPA, result in lower kidney accumulation compared to less stable ones like cDTPA, indicating less premature release of the radioisotope into circulation. europa.euresearchgate.net

Research has also detailed the interaction of ultratrace levels of ²⁰⁵⁺²⁰⁶Bi with blood components. Twenty-four hours after administration in rats, the blood concentration of bismuth was 0.18 ng/mL, with a plasma-to-red blood cell ratio of 2:1. researchgate.netnih.gov In plasma, bismuth was found to bind to several proteins, including transferrin and albumin. researchgate.net

Table 1: Selected Preclinical Biodistribution Data for Bismuth-206 Labeled Agents This table presents the percentage of injected dose per gram of tissue (%ID/g) in key organs for different ²⁰⁶Bi-labeled compounds in preclinical mouse models.

Radiopharmaceutical	Target/Disease Model	Time Point	Tumor Uptake (%ID/g)	Kidney Uptake (%ID/g)	Liver Uptake (%ID/g)	Source
[²⁰⁵/²⁰⁶Bi(AAZTA-C4-TATE)]⁻	AR42J Tumor (SSTR-positive)	90 min	N/A	~8-16	<1	d-nb.infonih.gov
²⁰⁶Bi-citrate	ICR Mice (Healthy)	4 h	N/A	132.5 ± 23.5	<4	snmjournals.org
²⁰⁶Bi-CHX-A''-DTPA-B72.3	LS174T Tumor Xenograft	6 h	N/A	7.8	N/A	nih.govresearchgate.net
[²⁰⁵/²⁰⁶Bi]Bi-DOTA-IPB-NAPamide	B16-F10 Tumor (Melanoma)	N/A	4.50	High	N/A	rsc.org
[²⁰⁵/²⁰⁶Bi]Bi-DOTAGA-RAMEB	BxPC-3 Tumor (PGE2-positive)	N/A	Similar to ⁶⁸Ga tracer	N/A	N/A	nih.gov

Targeted Delivery Mechanisms in Disease Models for Research

The primary goal of using Bismuth-206 in preclinical research is to develop targeted radiopharmaceuticals that can selectively deliver radiation to diseased tissues, such as tumors, while sparing healthy organs. nih.gov This is achieved by attaching the ²⁰⁶Bi isotope to a targeting vector—a molecule with high affinity for a specific biological target. nih.gov

Targeting strategies are broadly categorized as passive or active. rsc.orgnih.gov

Passive Targeting: This relies on the enhanced permeability and retention (EPR) effect, where nanoparticles or large molecules preferentially accumulate in tumor tissue due to its leaky vasculature and poor lymphatic drainage. rsc.orgnih.gov

Active Targeting: This is a more specific approach where the radiopharmaceutical is designed to bind to a particular receptor or antigen overexpressed on cancer cells. nih.gov This involves conjugating ²⁰⁶Bi, via a stable chelator, to molecules like monoclonal antibodies (mAbs) or peptides. nih.govrsc.org

Several examples of active targeting using ²⁰⁵/²⁰⁶Bi have been explored in disease models:

Anti-VEGF Therapy: The antibody bevacizumab, which targets Vascular Endothelial Growth Factor (VEGF), was labeled with ²⁰⁵/²⁰⁶Bi to study its potential for targeting tumors. europa.eutandfonline.com

Somatostatin Receptor (SSTR) Targeting: The peptide Tyr³-octreotate (TATE), which targets SSTRs often found on neuroendocrine tumors, was conjugated to ²⁰⁵/²⁰⁶Bi using the chelator AAZTA. d-nb.infonih.gov This complex was investigated in tumor-bearing mice to assess its targeting efficiency. d-nb.infonih.gov

Prostaglandin (B15479496) E2 Receptor Targeting: A complex of ²⁰⁵/²⁰⁶Bi with DOTAGA-RAMEB was developed to target prostaglandin E2 receptor-positive tumors, showing similar tumor accumulation to its diagnostic counterpart labeled with Gallium-68. nih.gov

Melanoma Targeting: A conjugate designed to target melanoma, [²⁰⁵/²⁰⁶Bi]Bi-DOTA-IPB-NAPamide, demonstrated significant tumor uptake in B16-F10 tumor-bearing mice. rsc.org

These studies underscore the importance of the entire construct—the isotope, the chelator, and the targeting vector—in achieving effective and specific delivery in disease models. rsc.orgfrontiersin.org

Applications in Fundamental Nuclear Science Research

Bismuth-206 is not only a tool for biomedical research but also a subject of study in fundamental nuclear science. Its position in the chart of nuclides near the doubly magic Lead-208 makes it relevant for investigating nuclear structure and reaction dynamics.

Studies on Nuclear Reaction Mechanisms and Spallation Processes

Bismuth-206 is a common product in nuclear reactions involving heavy elements, particularly in spallation processes. Spallation occurs when a high-energy particle, such as a proton or alpha particle, strikes a heavy nucleus, causing the ejection of numerous nucleons (neutrons and protons) and leaving behind a lighter residual nucleus. ethz.ch

Studies have measured the excitation functions for reactions like ²⁰⁶Pb(α, xn) and ²⁰⁸Pb(α, pxn), where lead targets are bombarded with alpha particles, producing various isotopes of polonium and bismuth, including ²⁰⁶Bi. journaldephysique.orgjournaldephysique.org By comparing the experimental cross-sections of these reactions with theoretical models, scientists can probe the mechanisms of nuclear reactions, distinguishing between compound nucleus formation and non-compound processes like pre-equilibrium emission or knock-out reactions. journaldephysique.org

Development of Novel Radiation Detection Methodologies (e.g., dosimetry in accelerators)

The gamma emissions of Bismuth-206 make it a valuable isotope for use with various radiation detection systems. snmjournals.org While general dosimetry and radiation monitoring are standard practice at particle accelerators iaea.org, the specific properties of ²⁰⁶Bi enable its use in the development and application of advanced detection methods for research.

A notable example is the use of ²⁰⁶Bi as an imaging radiotracer to investigate the redistribution of bismuth daughter radionuclides, a key concern in targeted alpha therapy. snmjournals.org In a recent study, the biodistribution of ²⁰⁶Bi was tracked longitudinally in mice using conventional SPECT/CT imaging. snmjournals.org More innovatively, the same study utilized an ionizing-radiation Quantum Imaging Detector (iQID) to produce high-resolution ex vivo images of kidney cryosections. snmjournals.org This novel application allowed for the visualization of ²⁰⁶Bi confinement within the renal cortex at a microscopic level, demonstrating how the isotope can be used to pioneer and validate new, high-resolution detection methodologies for biological samples. snmjournals.org

Tracer for Environmental and Materials Science Research (e.g., metallobiochemistry, thin film epitaxy)

The ability to detect Bismuth-206 at very low concentrations makes it a powerful tracer for a range of scientific disciplines.

Metallobiochemistry: In the field of metallobiochemistry, ²⁰⁵⁺²⁰⁶Bi radiotracers have enabled the study of the metabolic patterns of bismuth at ultratrace levels, mimicking environmental or low-level exposure. researchgate.netnih.govresearchgate.netnih.gov These studies provide fundamental insights into how bismuth ions interact with biological systems. Research in rats has shown that after administration, bismuth binds firmly to various biomolecules. In blood, it associates with plasma proteins like transferrin and albumin and, within red blood cells, it binds to hemoglobin. researchgate.netnih.gov This type of research is critical for understanding the toxicology and biological processing of heavy metals. nih.gov

Environmental Science: Metal stable isotopes are increasingly used as tracers to track pollution sources and biogeochemical cycles in the environment. acs.org While ²⁰⁶Bi itself is not typically used for large-scale environmental tracing due to its radioactivity, its stable decay product, Lead-206 (²⁰⁶Pb), is a key isotope in environmental forensics. isobarscience.com The isotopic ratios of lead, including ²⁰⁶Pb/²⁰⁴Pb and ²⁰⁶Pb/²⁰⁷Pb, vary depending on the geological origin of the lead. This allows scientists to trace the sources of lead pollution in air, water, and soil, distinguishing between industrial emissions, leaded gasoline residues, and natural sources. isobarscience.com

Materials Science: Bismuth and its compounds are used in advanced materials, including the epitaxial growth of thin films for electronic and optical applications. lbl.govaps.org For example, epitaxial thin films of ferroelectric bismuth titanate (Bi₄Ti₃O₁₂), grown on substrates like strontium titanate, are investigated for use in memory devices. lbl.gov Similarly, pure bismuth thin films have been grown using molecular-beam epitaxy. aps.org However, the use of the Bismuth-206 isotope as a radiotracer specifically within the context of thin film epitaxy is not documented in available research.

Theoretical and Computational Studies of Bismuth 206

Nuclear Structure Calculations and Shell Model Predictions for Bismuth Isotopes

The nuclear shell model is a cornerstone for understanding the structure of atomic nuclei, particularly for isotopes near doubly magic nuclei like ²⁰⁸Pb. gsu.eduarxiv.org For Bismuth isotopes, which have a single proton outside the closed Z=82 shell, this model is especially effective in predicting nuclear properties. arxiv.org Large-scale shell-model calculations have been performed for a range of Bismuth isotopes, including ²⁰⁶Bi, to determine energy levels, electromagnetic properties, and the nature of isomeric states. arxiv.orgsympnp.org

Systematic shell-model calculations, utilizing effective interactions such as KHH7B and KHM3Y, have been conducted to investigate the nuclear structure of Bismuth isotopes from A=204 to 213. arxiv.orgresearchgate.net These calculations have been instrumental in predicting the energy levels and assigning spin and parity (J^π) to various states in ²⁰⁶Bi, often corroborating and sometimes predicting experimental findings. arxiv.orgsympnp.org

Comparisons between theoretical calculations and experimental data have shown good agreement for many states in ²⁰⁶Bi. arxiv.orgsympnp.org For instance, the positive parity yrast states up to an excitation energy of 0.510 MeV are well reproduced by different shell-model interactions. arxiv.org However, discrepancies can also highlight areas where the models may need refinement, such as the inclusion of additional orbital configurations or tensor-force components to accurately reproduce the observed ordering of negative parity states. arxiv.org

The shell model is also crucial for understanding the existence and properties of isomeric states in ²⁰⁶Bi. arxiv.orgresearchgate.net Isomers are metastable excited states of a nucleus with a longer half-life than other excited states. The study of these states provides detailed insights into nuclear structure and the interactions between nucleons. arxiv.org Theoretical calculations help to elucidate the specific nucleon configurations that give rise to these isomeric states and can predict their half-lives. arxiv.orgresearchgate.net

Table 1: Comparison of Theoretical and Experimental Energy Levels in ²⁰⁶Bi

Spin-Parity (J^π)	Experimental Energy (MeV)	Calculated Energy (MeV) - KHH7B	Calculated Energy (MeV) - KHM3Y
8⁻	2.660	-	Reproduced Well
10⁻	1.571	-	-
(12⁺)	3.201	Predicted as 12⁺₁	Predicted as 12⁺₁
(15⁻)	2.684	Predicted as 15⁻₂	Predicted as 15⁻₂

This table is based on data presented in recent shell-model studies. arxiv.orgarxiv.org Note that "-" indicates the model did not reproduce the state well or data was not provided in the source.

Theoretical models are essential for calculating the probabilities of electromagnetic transitions between nuclear states, such as gamma decay. liv.ac.uk These transition probabilities, often expressed in terms of reduced transition probabilities B(Eλ) for electric and B(Mλ) for magnetic multipole transitions, provide stringent tests of the nuclear wave functions derived from shell-model calculations. liv.ac.ukjyu.fi For ²⁰⁶Bi, calculations of these probabilities help to understand the decay patterns of its excited states, including its isomers. researchgate.net

Electromagnetic moments, specifically the magnetic dipole moment (μ) and the electric quadrupole moment (Q), are other key observables that provide insight into the distribution of charge and current within the nucleus. liv.ac.ukperiodictable.comiaea.org Shell-model calculations can predict these moments for various states in ²⁰⁶Bi. whiterose.ac.uk The magnetic moment of the ²⁰⁶Bi ground state has been measured to be 4.6 μN, and its quadrupole moment is -0.2 b. periodictable.com Comparing calculated moments with experimental values allows for the refinement of the shell-model interactions and configurations. whiterose.ac.uk

Energy Levels, Spin-Parity Assignments, and Isomeric States

Radiochemical Behavior Modeling and Simulation

Computational modeling is a powerful tool for predicting and understanding the chemical behavior of ²⁰⁶Bi, particularly in the context of its separation and purification, as well as its interactions in biological or environmental systems.

Computational Fluid Dynamics (CFD) is a branch of fluid mechanics that uses numerical analysis and data structures to solve and analyze problems that involve fluid flows. tuwien.at In the context of radiochemistry, CFD can be used to model and optimize the separation of bismuth isotopes. semanticscholar.orglut.fi By simulating the fluid dynamic properties of separation systems, such as ion-exchange columns or solvent extraction apparatuses, researchers can gain a deeper understanding of the heat and mass transfer involved. tuwien.at This allows for the improved design of separation modules and processes, leading to more efficient and effective purification of ²⁰⁶Bi. tuwien.atiaea.org For example, CFD simulations can help predict how changes in geometry or process conditions will affect the performance of a separation device. tuwien.atmdpi.com

The chemical behavior of bismuth in aqueous solutions is complex, with its speciation being highly dependent on factors like pH and the presence of complexing ligands. nih.govjaea.go.jp Bismuth(III) is the most stable oxidation state and readily hydrolyzes, especially at low pH. nih.gov

Thermodynamic databases and modeling software are used to predict the speciation of Bi(III) under various conditions. jaea.go.jp These predictions are crucial for understanding the formation of different bismuth complexes. nih.govresearchgate.net For instance, in dilute aqueous solutions, mononuclear complexes of the form Bi(OH)x⁽³⁻ˣ⁾ predominate and form sequentially as the pH increases. nih.gov

The stability of complexes formed between Bi(III) and various ligands is quantified by stability constants (log K). researchgate.netwits.ac.za These constants can be determined experimentally and are also predicted through theoretical calculations. High stability constants are desirable for applications where the bismuth radioisotope needs to be securely held by a chelating agent. nih.govresearchgate.net For example, the stability constants for Bi(III) complexes with ligands like H₂do2pa and H₂Me-do2pa have been determined to be exceptionally high. researchgate.net

Computational Fluid Dynamics in Separation Processes

Monte Carlo Simulations for Radiation Transport and Detector Response

Monte Carlo methods are a class of computational algorithms that rely on repeated random sampling to obtain numerical results. In nuclear science, they are extensively used to simulate the transport of radiation through matter and to model the response of radiation detectors. oecd-nea.orgeuropa.eu

Codes such as PENELOPE, PHITS, and FLUKA are used to perform these simulations for a wide range of particles and energies. oecd-nea.orgepj-conferences.orgjaea.go.jp For ²⁰⁶Bi, Monte Carlo simulations can model the emission of gamma rays and conversion electrons during its decay. These simulations track the interactions of these radiations within a given geometry, such as a detector or a shielded container. epj-conferences.orgtandfonline.com

This modeling is critical for:

Detector Efficiency Calibration: Accurately determining the efficiency of a detector for the specific energies of gamma rays emitted by ²⁰⁶Bi.

Shielding Design: Calculating the required shielding to safely handle sources of ²⁰⁶Bi. tandfonline.com

Interpretation of Experimental Data: Understanding the features of measured spectra, including effects like Compton scattering and backscattering. epj-conferences.org

Simulations of the production of ²⁰⁶Bi through nuclear reactions, such as the ²⁰⁹Bi(γ,3n)²⁰⁶Bi and ²⁰⁹Bi(n,4n)²⁰⁶Bi reactions, have been compared with experimental data, showing good agreement and validating the simulation codes. epj-conferences.orgtandfonline.com

Dosimetry Modeling in Preclinical Systems

Dosimetry modeling for Bi-206 in preclinical systems is a critical step in evaluating its potential as a diagnostic or therapeutic agent. These models aim to predict the absorbed radiation dose in different organs and tissues in animal models, which is crucial for assessing efficacy and potential toxicity.

Bismuth-206, along with its counterpart Bismuth-205, has been utilized as a SPECT imaging surrogate for alpha-emitting Bismuth-213 in biodistribution and dosimetry studies within preclinical animal models. ajronline.orgnih.govresearchgate.net The gamma emissions of Bi-206 allow for its visualization using SPECT cameras, providing data that helps in modeling the behavior of therapeutic bismuth isotopes. researchgate.net

A key area of focus in preclinical dosimetry is the kidney, as bismuth compounds can accumulate in this organ, leading to a high absorbed radiation dose. snmjournals.org Studies using Bi-206 citrate (B86180) have been conducted to calculate these absorbed doses. snmjournals.orgosti.gov Researchers have performed detailed metabolic studies in rats to determine the retention and distribution of Bi-206, which provides the necessary data for dosimetry calculations based on the Medical Internal Radiation Dose (MIRD) schema. snmjournals.org These calculations revealed that the kidneys receive the highest radiation dose compared to other organs. snmjournals.org

Recent preclinical research has focused on the preliminary characterization of Bi-206 in renal systems to better evaluate bismuth daughter radionuclides in the context of targeted alpha therapy. snmjournals.org Such studies are vital for refining dosimetry models and ensuring their accuracy. The use of various animal models, including mice and rats, allows for the investigation of tumor growth rates and the adjustment of dosages in co-clinical trials, which bridge preclinical and clinical research. mdpi.com

The data below, derived from studies with Bi-206 citrate in rats, illustrates the calculated absorbed radiation doses in various organs.

Table 1: Absorbed Radiation Dose from ²⁰⁶Bi-Citrate in a Standard 70 kg Human (Extrapolated from Rat Data)

Organ	Absorbed Dose (rad/mCi)
Kidneys	15.0
Liver	2.0
Spleen	1.4
Testes	0.83
Lungs	0.77
Heart	0.64
Total Body	0.94

Data sourced from Bigler et al. (1976). snmjournals.org

These detailed dosimetry models, validated through preclinical imaging and biodistribution studies, are fundamental for the progression of bismuth-based radiopharmaceuticals. ajronline.orgnih.gov

Detector Response and Shielding Optimization

The accurate detection and measurement of Bismuth-206 are contingent on understanding the detector's response to its specific radiation emissions. Bi-206 decays via electron capture and emits a series of characteristic gamma rays. researchgate.netresearchgate.net The most prominent of these emissions are used for its quantification. researchgate.net

Computational modeling, often using Monte Carlo methods like in the MCNPX computer program, is employed to simulate the response of various detector types, such as Bismuth Germanium Oxide (BGO) and Sodium Iodide (NaI(Tl)) scintillators. undip.ac.id These simulations model the detector's geometry and the interaction of gamma rays within the scintillator material to predict the resulting gamma-ray spectrum and determine detector efficiency. undip.ac.idiaea.org The analysis of the gamma spectrum from irradiated bismuth samples allows for the identification and quantification of Bi-206. researchgate.netresearchgate.net

Table 2: Major Gamma-Ray Emissions from Bismuth-206

Energy (keV)	Intensity (%)
803	99.0
881	66.2

Data sourced from Kim et al. researchgate.net

In terms of radiation protection, optimizing shielding for Bi-206 is crucial. Bismuth itself is considered a promising lead-free material for radiation shielding, particularly for higher energy photons. nih.gov Monte Carlo analyses have shown that bismuth can be an effective alternative to lead for shielding against high-energy radiation. nih.gov

Benchmark experiments have been conducted to assess radiation shielding around high-energy electron beam dumps, where Bi-206 can be produced through nuclear reactions like 209Bi(n,4n)206Bi and 209Bi(γ,3n)206Bi. aesj.net In these experiments, pure germanium semiconductor detectors were used for the quantitative analysis of Bi-206 production, and the results were compared with simulations to validate shielding designs. aesj.net The data helps in understanding the production and transport of radiation, which is essential for optimizing the thickness and composition of shielding materials. aesj.net

Table 3: Estimated Production of ²⁰⁶Bi in Detectors from a 250 MeV Electron Beam Dump

Detector Position	206Bi Production from (γ,3n) Reaction	206Bi Production from (n,4n) Reaction**	Measured 206Bi Production Rate
D1-1	2.0 x 10-31	1.1 x 10-31	(9.6 ± 0.5) x 10-32
D1-2	2.0 x 10-31	1.1 x 10-31	(9.9 ± 0.5) x 10-32
D2	1.1 x 10-32	2.1 x 10-32	(1.1 ± 0.1) x 10-32

Production rate per unit gram of Bi detector and incident electron.

**Calculated assuming isotropic neutron emission from the center of the graphite (B72142) target.

Data sourced from Asano et al. aesj.net

These theoretical and computational approaches are indispensable for the safe and effective use of Bi-206, ensuring that its radiation can be accurately measured while personnel and sensitive equipment are adequately protected.

Advanced Instrumentation and Methodologies for Bismuth 206 Studies

Detector Systems for High-Resolution Gamma Spectroscopy (e.g., HPGe, LaBr₃)

High-resolution gamma spectroscopy is a cornerstone for the identification and quantification of ²⁰⁶Bi. This technique relies on detecting the gamma rays emitted as a consequence of the electron capture decay process. The choice of detector is critical for resolving the complex gamma spectra often associated with the decay of ²⁰⁶Bi and its daughter products.

High-Purity Germanium (HPGe) Detectors: HPGe detectors are semiconductor devices renowned for their excellent energy resolution, which is vital for distinguishing between the numerous gamma-ray peaks in a spectrum. nih.govradiocarbon.com This high resolution allows for the precise identification and quantification of radionuclides, even in complex mixtures. iaea.org In the context of ²⁰⁶Bi, HPGe detectors are employed to study its decay scheme and to identify it in various samples, such as those from accelerator-produced radioisotopes or in environmental monitoring. spectroscopyonline.comresearchgate.net For instance, the use of HPGe detector arrays, sometimes in a clover configuration with bismuth germanate (BGO) Compton suppression shields, enables gamma-gamma coincidence spectroscopy, providing deeper insights into the nuclear structure and decay cascades. processonline.com.au The superior resolution of HPGe detectors, often less than 2.0 keV Full Width at Half Maximum (FWHM) for the 1332 keV peak of Cobalt-60, is a significant advantage over lower-resolution detectors like Sodium Iodide (NaI(Tl)). spectroscopyonline.comnwmo.ca

Lanthanum Bromide (LaBr₃) Detectors: Lanthanum Bromide (LaBr₃), often doped with cerium (Ce), is a high-resolution scintillation detector that offers a compelling alternative to HPGe detectors in certain applications. spectroscopyonline.com While its energy resolution is not as high as that of HPGe detectors (typically around 3% at 662 keV), it is significantly better than that of traditional scintillators like NaI(Tl). mdpi.comitn.pt LaBr₃ detectors provide the advantage of high light output, fast response times, and good timing resolution, making them suitable for fast-timing measurements and high count-rate environments. rsc.orgtheses.czrsc.org These detectors can be used for gamma-ray imaging and have been characterized for their performance in various spectroscopic applications. nih.gov The ability of LaBr₃ detectors to separate closely spaced gamma-ray peaks, such as the 609 keV peak of ²¹⁴Bi from the 662 keV peak of ¹³⁷Cs, highlights their utility in complex spectra where bismuth isotopes are present. mdpi.com

Table 1: Comparison of HPGe and LaBr₃ Detector Characteristics

Feature	High-Purity Germanium (HPGe)	Lanthanum Bromide (LaBr₃)
Detector Type	Semiconductor	Scintillator
Typical Energy Resolution (FWHM at 662 keV)	< 1.5 keV	~20 keV (3%)
Operating Temperature	Cryogenic (Liquid Nitrogen)	Room Temperature
Timing Resolution	Moderate	Excellent
Relative Efficiency	Varies by crystal size	High

| Primary Advantage | Superior energy resolution | High efficiency, fast response |

Mass Spectrometry for Isotopic and Trace Analysis (e.g., ICP-MS, AMS)

Mass spectrometry techniques provide complementary information to gamma spectroscopy by enabling the direct measurement of isotopic ratios and the quantification of trace amounts of elements.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): ICP-MS is a powerful technique for elemental and isotopic analysis with high sensitivity, capable of detecting elements at concentrations down to the parts-per-trillion range. thermofisher.com In the context of ²⁰⁶Bi, ICP-MS could theoretically be used for its quantification, although its short half-life presents challenges for routine analysis. A significant challenge in the analysis of masses around 206 is the potential for isobaric interferences, where ions of different elements have the same mass-to-charge ratio. For example, the stable isotope ²⁰⁶Pb is the decay product of ²⁰⁶Bi, and its presence can interfere with the direct measurement of ²⁰⁶Bi at the same mass number. researchgate.net Additionally, doubly charged ions, such as ²⁰⁶Pb²⁺, can interfere with the detection of other elements at lower masses. spectroscopyonline.comspectroscopyonline.com The use of internal standards, sometimes including the monoisotopic ²⁰⁹Bi, is a common practice to correct for instrument drift and matrix effects. nih.gov Advanced ICP-MS systems, such as triple quadrupole ICP-MS, offer improved interference removal capabilities. thermofisher.com

Accelerator Mass Spectrometry (AMS): AMS is an ultra-sensitive technique for measuring long-lived radionuclides at extremely low concentrations, with isotopic abundance sensitivities that can reach 10⁻¹⁵. nih.govosti.gov AMS overcomes the limitations of conventional mass spectrometry by accelerating ions to high energies, which allows for the elimination of molecular isobars and the separation of atomic isobars. radiocarbon.comyoutube.com While AMS is typically applied to radionuclides with longer half-lives, its principles are relevant to the analysis of the decay chain of ²⁰⁶Bi. Specifically, AMS is used for the ultra-trace analysis of ²¹⁰Pb, which has a similar decay pathway involving a bismuth intermediate (²¹⁰Bi). unt.eduradiocarbon.com The key advantage of AMS is its ability to count individual atoms rather than waiting for their decay, making it exceptionally sensitive. unt.edu For ²⁰⁶Bi, which decays to the stable ²⁰⁶Pb, AMS could potentially be used to measure the ingrowth of ²⁰⁶Pb over time in a sample, thereby providing an indirect measure of the initial ²⁰⁶Bi concentration. The primary challenge for direct AMS measurement of ²⁰⁶Bi is its short half-life, which makes sample preparation and measurement time-critical.

Automation and Robotics in Radiochemical Laboratories

The handling of radioactive materials like ²⁰⁶Bi necessitates robust safety protocols and efficient processing to minimize radiation exposure to personnel and to manage the decay of short-lived isotopes. Automation and robotics play a crucial role in achieving these goals in modern radiochemical laboratories.

Radiochemical laboratories involved in the production and processing of radioisotopes, including those of bismuth, are increasingly adopting automated systems. rsc.orgtheses.cz These systems often consist of hot cells, which are shielded enclosures equipped with robotic manipulators. rsc.org Scientists can remotely control these robotic arms to perform complex chemical procedures, such as the dissolution of irradiated targets and the separation and purification of the desired radioisotopes. theses.czacs.org For example, automated systems have been developed for the dissolution of bismuth targets used in the production of Astatine-211 (²¹¹At), a promising alpha-emitter for cancer therapy produced via the ²⁰⁹Bi(α,2n)²¹¹At reaction. radiocarbon.comitn.pt These automated processes significantly reduce the time required for chemical separation, which is critical for short-lived isotopes, and ensure high reproducibility and yield. itn.pt The development of such automated fluidic platforms demonstrates the advanced methodologies being employed for handling bismuth-based radiochemicals, which are directly applicable to the processing of ²⁰⁶Bi. iaea.org

Techniques for Characterization of Bismuth-Containing Materials in Research (e.g., XRD, Raman Spectroscopy)

The study of ²⁰⁶Bi is often linked to the materials in which it is produced or incorporated. Characterization of these bismuth-containing materials is essential for understanding their properties and behavior. X-ray diffraction (XRD) and Raman spectroscopy are powerful non-destructive techniques for this purpose.

X-ray Diffraction (XRD): XRD is a fundamental technique for determining the crystal structure and phase composition of materials. periodictable.comnwmo.ca In the context of bismuth research, XRD is used to identify the various polymorphic forms of bismuth oxide (Bi₂O₃), such as the monoclinic α-phase and the tetragonal β-phase, which can be formed during the thermal oxidation of bismuth metal. thermofisher.com The specific crystal structure of the bismuth-containing material, for example, a target used for radioisotope production, can influence the production yield and the subsequent chemical processing. XRD analysis provides information on the lattice parameters, crystallite size, and presence of any impurities or secondary phases in the material. periodictable.comrsc.org

Raman Spectroscopy: Raman spectroscopy is a vibrational spectroscopy technique that provides detailed information about the chemical structure, phase, and molecular interactions within a material. processonline.com.au It is highly sensitive to the local atomic environment and is particularly useful for distinguishing between different polymorphs of bismuth compounds that may have similar XRD patterns. thermofisher.comyoutube.com The Raman spectra of bismuth oxides exhibit characteristic peaks corresponding to Bi-O stretching and bending vibrations, which allows for the identification of different phases like α-Bi₂O₃, β-Bi₂O₃, and γ-Bi₂O₃. thermofisher.comyoutube.com For example, the rhombohedral structure of metallic bismuth shows distinct Raman peaks around 70 and 98 cm⁻¹. thermofisher.com Raman spectroscopy has been used to study a wide range of bismuth-containing materials, including bismuth oxychalcogenides, bismuth telluride, and bismuth germanate. mdpi.comresearchgate.net This technique is invaluable for characterizing the starting materials for ²⁰⁶Bi production and for studying the properties of any resulting bismuth-containing compounds.

Table 2: Characteristic Raman Peaks for Bismuth and Bismuth Oxides

Material	Crystal Structure	Major Raman Peak Positions (cm⁻¹)
Bismuth (Bi)	Rhombohedral	~70 (Eg), ~98 (A1g) nih.govthermofisher.com
α-Bi₂O₃	Monoclinic	Multiple peaks in the 50-600 range thermofisher.com
β-Bi₂O₃	Tetragonal	Peaks around 119, 311, 463 nih.gov

Challenges and Future Directions in Bismuth 206 Research

Enhancing Production Yields and Radionuclidic Purity

A primary challenge in utilizing ²⁰⁶Bi is the optimization of its production to achieve high yields and exceptional radionuclidic purity. The most common production method involves the proton bombardment of lead (Pb) targets, particularly utilizing the ²⁰⁶Pb(p,n)²⁰⁶Bi reaction. arxiv.orgcern.ch

Production Yields: The yield of ²⁰⁶Bi is highly dependent on the energy of the incident proton beam and the isotopic composition of the lead target. cern.ch Studies have shown that proton energies in the range of 10-20 MeV can effectively produce ²⁰⁶Bi. arxiv.orgcern.ch For instance, experiments using low-energy protons (9-18 MeV) on lead-bismuth eutectic (LBE) targets have demonstrated the production of various bismuth isotopes, including ²⁰⁶Bi. cern.ch The yields of different bismuth and lead isotopes vary as a function of proton energy, indicating that precise control over beam energy is crucial for maximizing ²⁰⁶Bi production while minimizing the formation of other isotopes. cern.ch

A significant challenge lies in the fact that over 90% of global bismuth production is a byproduct of processing other metals like lead, copper, and tin. discoveryalert.com.au This dependency on other metal extraction industries can lead to supply chain vulnerabilities and price volatility. discoveryalert.com.au Developing dedicated and efficient primary production methods for specific bismuth isotopes like ²⁰⁶Bi is therefore a critical area of research.

Radionuclidic Purity: Achieving high radionuclidic purity is essential for many applications to avoid interference from other radioactive isotopes. When natural lead or lead-bismuth eutectic targets are irradiated, a cocktail of radionuclides can be produced, including other bismuth isotopes (²⁰³Bi, ²⁰⁴Bi, ²⁰⁵Bi), lead isotopes (²⁰³Pb), and polonium isotopes (²⁰⁷Po). researchgate.net The presence of long-lived isotopes like ²⁰⁷Bi (half-life of 31.55 years) is particularly problematic. wikipedia.org

One proposed solution to enhance purity is the use of isotopically enriched targets. Using lead enriched in ²⁰⁶Pb can significantly reduce the production of undesirable isotopes like ²⁰⁷Bi, which is primarily formed from the ²⁰⁸Pb(p,2n) reaction in natural lead. While effective, the cost and availability of large quantities of enriched ²⁰⁶Pb present a significant hurdle. Therefore, future research must focus on developing cost-effective enrichment technologies or more selective production routes.

Table 8.1: Common Production Reactions and Associated Impurities for Bismuth-206

Production Reaction	Target Material	Typical Proton Energy (MeV)	Major Radionuclidic Impurities
²⁰⁶Pb(p,n)²⁰⁶Bi	Enriched ²⁰⁶Pb	10-20	²⁰⁵Bi, ²⁰⁷Bi (from other Pb isotopes in target)
ⁿᵃᵗPb(p,xn)²⁰⁶Bi	Natural Lead	15-35	²⁰³Bi, ²⁰⁴Bi, ²⁰⁵Bi, ²⁰⁷Bi, ²⁰³Pb

This table is generated based on data from multiple sources. arxiv.orgcern.chresearchgate.net

Development of Novel Radiochemical Separation Approaches

Following production, the efficient separation and purification of ²⁰⁶Bi from the bulk target material and other co-produced radionuclides is a critical and challenging step. The two main challenges are separating the minuscule, no-carrier-added (NCA) amounts of ²⁰⁶Bi from the vastly larger quantity of the lead target and separating it from other co-produced radioisotopes. researchgate.net

Current separation techniques often rely on wet chemistry methods, including precipitation, solvent extraction, and ion exchange chromatography. researchgate.net For instance, a method based on differential precipitation has been explored to separate bulk bismuth from lead in an irradiated LBE target. In this process, after dissolving the target in nitric acid and evaporating to dryness, the addition of deionized water causes bismuth to precipitate while lead remains in the supernatant. researchgate.net This has shown a high separation factor, but achieving the purity required for sensitive applications remains a focus of development. researchgate.net

Future research is geared towards developing simpler, more rapid, and highly selective separation methods. Environmentally friendly approaches, such as aqueous biphasic systems (ABS), are being considered as "green" alternatives in analytical research. researchgate.net The development of automated and potentially continuous-flow synthesis and separation techniques could enhance scalability and reproducibility. rsc.org

Expansion of Preclinical Research Applications and Molecular Probe Development

While ²⁰⁶Bi has potential in various research fields, its application has been somewhat limited compared to other radionuclides. A significant future direction is the expansion of its use in preclinical research, particularly in the development of novel molecular probes for imaging and therapy.

Bismuth-based nanoparticles are gaining attention for biomedical applications due to their unique properties. rsc.org Future work could involve incorporating ²⁰⁶Bi into these nanostructures to create targeted radiopharmaceuticals. The development of bifunctional chelators—molecules capable of binding to both the radionuclide and a targeting biomolecule—is crucial. Chelators like DTPA and its derivatives have been used for other bismuth isotopes (like ²¹³Bi) and could be adapted for ²⁰⁶Bi. nih.gov The stability of these complexes is paramount to prevent the in-vivo release of the radionuclide. nih.gov

The relatively long half-life of ²⁰⁶Bi (6.24 days) makes it suitable for studying biological processes that occur over several days. iaea.org This opens up possibilities for its use in long-term tracking studies of cells or molecules. Further research is needed to design and synthesize ²⁰⁶Bi-labeled compounds and evaluate their potential in preclinical models for various diseases.

Addressing Gaps in Nuclear Data and Theoretical Models

Accurate and comprehensive nuclear data are the bedrock of all applications involving radionuclides. For ²⁰⁶Bi, there are still gaps and uncertainties in the available data, which presents a challenge for precise dosimetry, yield calculations, and the design of experiments.

Specifically, there is a need for more precise measurements of production cross-sections for the ²⁰⁶Pb(p,n)²⁰⁶Bi reaction and other potential production routes across a range of proton energies. arxiv.org While some experimental data exists, discrepancies between different datasets and with theoretical model predictions highlight the need for further validation. arxiv.org

Furthermore, a more detailed and accurately characterized decay scheme for ²⁰⁶Bi is important. This includes precise measurements of the energies and intensities of its gamma-ray emissions. iaea.org Theoretical models that predict nuclear reaction cross-sections and decay properties, such as TALYS, EMPIRE, and ALICE-IPPE, need to be refined and benchmarked against new experimental data to improve their predictive power. arxiv.org Coordinated experimental and theoretical studies are essential to build a robust and reliable nuclear database for ²⁰⁶Bi. arxiv.org

Table 8.2: Key Nuclear Properties of Bismuth-206

Property	Value
Half-life	6.24 days
Decay Mode	Electron Capture (EC)
Major Gamma Emissions (keV)	516 (40%), 803 (98.9%), 881 (66.2%), 1719 (32%)
Parent Isotope	²⁰⁶Po (via alpha decay)

This table is compiled from information in the IAEA Human Health Series. iaea.org

Integration with Emerging Research Technologies and Interdisciplinary Studies

For example, the development of bismuth-based nanoparticles and nanocomposites is a rapidly advancing area. rsc.orgrsc.org Integrating ²⁰⁶Bi into these materials could lead to novel theranostic agents that combine diagnostic imaging with therapy. Green synthesis methods for producing bismuth nanoparticles are being explored to reduce environmental impact and improve scalability. rsc.org

Furthermore, interdisciplinary collaborations are crucial. The combination of expertise in nuclear chemistry, accelerator physics, materials science, and biology will be necessary to tackle the challenges outlined above. For instance, developing new target technologies requires input from materials scientists and engineers, while designing new molecular probes for preclinical studies necessitates close collaboration between radiochemists and biologists. acs.org Exploring the use of ²⁰⁶Bi in conjunction with emerging technologies like microfluidics for radiolabeling or artificial intelligence for designing new compounds could accelerate progress in the field. rsc.org

Q & A

Q. What are the key nuclear properties of Bismuth-206, and how do they influence experimental design?

Bismuth-206 ($^{206}\text{Bi}$) is a radioactive isotope with a half-life of approximately 6.243 days, decaying via beta emission to Polonium-206. Its decay chain and associated gamma emissions (e.g., 803 keV peak) are critical for detection and quantification in experiments. Researchers should prioritize gamma spectroscopy with high-purity germanium (HPGe) detectors for accurate activity measurements. Calibration against certified reference materials (e.g., $^{137}\text{Cs}$ or $^{60}\text{Co}$) is essential to mitigate systematic errors. Experimental timelines must account for its short half-life to ensure data validity .

Q. How can researchers safely handle and store Bismuth-206 in laboratory settings?

Safety protocols for $^{206}\text{Bi}$ should align with radiation protection guidelines. The permissible concentration limit for $^{206}\text{Bi}$ is 100 Bq/g, as per regulatory standards (see table below). Use shielded containment (e.g., lead-lined containers) and remote handling tools to minimize exposure. Regular monitoring with Geiger-Müller counters and adherence to ALARA (As Low As Reasonably Achievable) principles are mandatory. Document all procedures in compliance with institutional review boards (IRBs) .

Isotope	Permissible Concentration (Bq/g)
Bismuth-206	100
Bismuth-207	10
Bismuth-214	100

Q. What are the standard methods for synthesizing Bismuth-206 in research contexts?

$^{206}\text{Bi}$ is typically produced via neutron activation of natural bismuth ($^{209}\text{Bi}$) in nuclear reactors. The reaction $^{209}\text{Bi}(n, \alpha)^{206}\text{Tl}$ followed by decay to $^{206}\text{Pb}$ is a common pathway. Post-irradiation, chemical separation (e.g., ion-exchange chromatography) is required to isolate $^{206}\text{Bi}$ from byproducts. Researchers must validate purity using mass spectrometry and decay curve analysis .

Advanced Research Questions

Q. How can discrepancies in reported decay parameters of Bismuth-206 be resolved?

Contradictions in decay half-life or branching ratios often arise from detector calibration errors or impurities in samples. To resolve these:

• Conduct replicate experiments with independent detection systems (e.g., liquid scintillation counting vs. gamma spectroscopy).
• Cross-validate results against decay data from the National Nuclear Data Center (NNDC) or IAEA databases.
• Apply statistical models (e.g., Bayesian analysis) to quantify uncertainties and identify outlier datasets .

Q. What methodologies are effective for studying the environmental mobility of Bismuth-206 in geochemical systems?

To assess $^{206}\text{Bi}$ mobility:

• Simulate environmental conditions (pH, redox potential) using batch sorption experiments with soil/water matrices.
• Employ tracer techniques with $^{206}\text{Bi}$ and stable bismuth isotopes to distinguish isotopic behavior.
• Utilize synchrotron-based X-ray absorption spectroscopy (XAS) to characterize speciation (e.g., Bi(III) vs. Bi(V) complexes).
• Compare results with thermodynamic modeling (e.g., PHREEQC) to predict long-term behavior .

Q. How should researchers design experiments to investigate Bismuth-206’s role in targeted alpha therapy (TAT) preclinical studies?

Preclinical TAT studies require:

• Conjugation of $^{206}\text{Bi}$ to targeting vectors (e.g., monoclonal antibodies) via bifunctional chelators (e.g., DOTA).
• In vitro stability testing in human serum (37°C, 72 hours) to evaluate ligand retention.
• In vivo biodistribution studies in murine models, with gamma imaging to track uptake in target vs. non-target tissues.
• Dosimetry calculations using Monte Carlo simulations to estimate absorbed doses in critical organs .

Methodological Guidance

Q. What strategies ensure reproducibility in Bismuth-206 experiments?

• Document all synthesis and purification steps using the "Experimental" section guidelines from Beilstein Journal of Organic Chemistry, including raw data in supplementary materials.
• Share code/scripts for data analysis (e.g., Python-based decay curve fitting) via repositories like Zenodo.
• Adhere to FAIR (Findable, Accessible, Interoperable, Reusable) data principles .

Q. How can researchers address conflicting data on Bismuth-206’s daughter nuclide contributions?

• Perform high-resolution gamma spectroscopy to isolate overlapping peaks (e.g., $^{206}\text{Po}$ vs. $^{210}\text{Pb}$ emissions).
• Use time-stamped data acquisition to correlate decay events with parent-daughter relationships.
• Collaborate with nuclear data groups to submit findings to international databases for peer validation .